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Compound of Interest

Compound Name: Rorifone

Cat. No.: B1679532 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Rorifone, a compound identified as 10-(Methylsulfonyl)decanenitrile. Adherence to these

procedures is critical to ensure personnel safety and environmental protection, reflecting our

commitment to responsible chemical handling beyond the product itself.

I. Chemical and Physical Properties
A clear understanding of Rorifone's properties is fundamental to its safe handling and disposal.
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Property Value

Synonyms 10-(Methylsulfonyl)decanenitrile

Molecular Formula C₁₁H₂₁NO₂S

Molecular Weight 231.35 g/mol

Appearance White or whitish crystalline powder[1]

Solubility

- Practically insoluble in water- Slightly soluble

in ether- Freely soluble in ethyl acetate or

chloroform- Soluble in methanol and ethanol[1]

Storage Conditions
Store at -20°C (as powder) or -80°C (in solvent)

[2]

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents[2]

II. Hazard Identification and Safety Precautions
Rorifone presents specific health and environmental hazards that necessitate stringent safety

protocols.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]

Acute Aquatic Toxicity 1
H400: Very toxic to aquatic

life[2]

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects[2]

Personal Protective Equipment (PPE):

To mitigate exposure risks, the following PPE is mandatory when handling Rorifone:
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Eye Protection: Safety goggles with side-shields[2]

Hand Protection: Protective gloves[2]

Body Protection: Impervious clothing[2]

Respiratory Protection: A suitable respirator should be used[2]

III. Disposal Procedures
The primary directive for Rorifone disposal is to prevent environmental release and ensure

compliance with all applicable regulations.

Step-by-Step Disposal Protocol:

Regulatory Compliance: All disposal activities must be conducted in accordance with

prevailing country, federal, state, and local regulations.[2] The final disposal method will be

determined by these statutes.

Preferred Disposal Method: Approved Waste Disposal Plant: The most appropriate method

for Rorifone disposal is to consign it to a licensed and approved hazardous waste disposal

facility.[2] This ensures that the compound is managed and treated by professionals in a

controlled and compliant manner.

Alternative On-site Treatment (if permissible): In the absence of a readily accessible take-

back program or waste disposal plant, and if permitted by local regulations, the following

steps can be taken for the disposal of small quantities of Rorifone:

Inactivation/Mixing: Mix the Rorifone with an inert, non-hazardous, and undesirable

material. Suitable options include cat litter, sand, or used coffee grounds.[3][4][5] This

renders the substance less appealing and more difficult to extract from the waste stream.

For liquid forms of Rorifone (dissolved in a solvent), absorption onto a material like

diatomite or other universal binders is recommended.[2]

Containment: Place the mixture into a durable, leak-proof, and sealable container, such as

a plastic bag or a screw-top plastic tub.[3][4][5]
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Final Disposal: This sealed container can then be placed in the regular municipal trash.[3]

[4][5]

Important Considerations:

Do Not Flush: Rorifone is very toxic to aquatic life.[2] Do not dispose of Rorifone down the

drain or toilet, as this can lead to the contamination of waterways.[5]

Decontamination: All lab equipment and surfaces that have come into contact with Rorifone
should be thoroughly decontaminated. Scrubbing with alcohol is an effective method for this

purpose.[2] Dispose of all contaminated materials, including cleaning supplies, as hazardous

waste.

Empty Containers: Remove or deface all labels from the original Rorifone container to

protect proprietary information and prevent misuse. The empty container should then be

disposed of in accordance with local recycling or waste management guidelines.

IV. Accidental Release Measures
In the event of a spill or accidental release of Rorifone, the following procedures should be

immediately enacted:

Ensure Personnel Safety: Evacuate all non-essential personnel from the affected area. The

responding personnel must wear the full complement of prescribed PPE.[2]

Ventilation: Ensure the area is well-ventilated to avoid the inhalation of dust or vapors.[2]

Containment: Prevent the spill from spreading and from entering drains or water courses.[2]

Clean-up:

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

For liquid spills, absorb the solution using a non-combustible, inert material such as

diatomite or universal binders.[2]

Disposal of Clean-up Materials: All contaminated materials from the clean-up process must

be collected, sealed in a labeled container, and disposed of as hazardous waste according to
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the procedures outlined in Section III.[2]

V. Logical Workflow for Rorifone Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Rorifone.
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Start: Rorifone Waste Identified

Consult Federal, State, and Local Regulations

Dispose of at an Approved Waste Disposal Plant

 Primary Route Alternative On-site Disposal (if permitted)

 If Plant Not Available

Decontaminate all Equipment and Surfaces

 No

Mix with Inert Material (e.g., cat litter, sand)

 Yes

Place Mixture in a Sealed, Leak-proof Container

Dispose of Sealed Container in Municipal Trash

End: Rorifone Disposed of Safely

Dispose of Contaminated PPE and Cleaning Materials as Hazardous Waste

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Rorifone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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